Cas no 134000-16-1 (3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride)

• Product Name: 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride
• CAS No: 134000-16-1
• MF: C₇H₂Cl₄O₃S
• MW: 307.965977191925
• MDL: MFCD31420888
• CID: 5243983
• PubChem ID: 116739958
• Update Time: 2026-03-08

3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(chlorosulfonyl)benzoyl chloride
• 3,4-Dichloro-5-(chlorosulfonyl)benzoylchloride
• Benzoyl chloride, 3,4-dichloro-5-(chlorosulfonyl)-
• 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride

• MDL： MFCD31420888
• Inchi： 1S/C7H2Cl4O3S/c8-4-1-3(7(10)12)2-5(6(4)9)15(11,13)14/h1-2H
• InChI Key： MTLJYCHUDXIYAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)Cl)C=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 3.7
• Topological Polar Surface Area: 59.6

Additional information on 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride

Professional Introduction to 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride (CAS No. 134000-16-1)

3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 134000-16-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its dichloro and chlorosulfonyl substituents on a benzoyl chloride backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, and a chlorosulfonyl group at the 5 position, further functionalized with a benzoyl chloride moiety. This arrangement imparts reactivity that is highly useful in constructing more complex molecular architectures. The presence of both electron-withdrawing chlorosulfonyl and electron-donating chlorine groups creates a balance of polarity and reactivity, making the compound an effective tool in medicinal chemistry.

In recent years, 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride has been explored in various synthetic pathways due to its ability to participate in nucleophilic substitution reactions, particularly with amines and alcohols. These reactions are fundamental in the synthesis of pharmaceuticals, where the introduction of amide or ester linkages is crucial for drug bioavailability and efficacy. The compound’s high reactivity towards nucleophiles allows for rapid and efficient functionalization, which is advantageous in large-scale production environments.

One of the most compelling applications of 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel heterocyclic compounds, which are known for their diverse pharmacological properties. For instance, studies have demonstrated its utility in constructing thiazole derivatives, which have shown promise as antimicrobial and anti-inflammatory agents. The chlorosulfonyl group serves as a versatile handle for further derivatization, enabling chemists to fine-tune the electronic and steric properties of the resulting molecules.

The pharmaceutical industry has been particularly interested in exploring the potential of 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride as a building block for drug candidates. Its structural features allow for the creation of molecules with enhanced binding affinity to biological targets. For example, modifications involving the benzoyl chloride group can lead to the formation of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The dichloro substitution pattern further enhances the compound’s ability to interact with biological systems, making it a valuable asset in drug discovery programs.

Recent advancements in computational chemistry have also highlighted the importance of 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride in rational drug design. Molecular modeling studies have revealed that this compound can be engineered to optimize pharmacokinetic profiles by modulating solubility and metabolic stability. Such insights are derived from detailed analysis of its interaction with biological receptors using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methodologies provide critical data for refining synthetic strategies and improving drug candidate efficacy.

The chemical reactivity of 3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride extends beyond pharmaceutical applications into materials science. Researchers have investigated its potential use in synthesizing advanced polymers and coatings that exhibit unique thermal and mechanical properties. The ability to introduce complex functional groups into polymer backbones through reactions with this compound opens new avenues for developing high-performance materials suitable for industrial applications.

In conclusion,3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride (CAS No. 134000-16-1) represents a versatile chemical entity with broad utility across multiple domains of science and industry. Its unique structural features enable diverse synthetic transformations that are essential for advancing pharmaceuticals, materials science, and beyond. As research continues to uncover new applications for this compound,3,4-dichloro-5-(chlorosulfonyl)benzoyl chloride is poised to remain a cornerstone in chemical innovation.